3-Bromo-2-undecanone

• Molecular Formula: C11H21BrO
• Molecular Weight: 249.19 g/mol
• IUPAC Name: 3-bromoundecan-2-one
• InChI: InChI=1S/C11H21BrO/c1-3-4-5-6-7-8-9-11(12)10(2)13/h11H,3-9H2,1-2H3
• InChI Key: CQPUDVQAXNWKSU-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC(C(=O)C)Br

Description

3-Bromo-2-undecanone is a useful research compound. Its molecular formula is C11H21BrO and its molecular weight is 249.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of undecan-2-one (170 g, 1.0M) in CCl4 (500 ml) was stirred at 20°-25° C. and bromine (160 g) was added over 15 minutes. The solution decolourised rapidly and stirring was continued for 2 hours at 20°-25° C. when water (100 ml) was added. NaHCO3 (92 g) was added portion-wise and the mixture filtered. The filtrate was dried over anhydrous MgSO4 and distilled. The fraction which boiled at 142°-146° C./20 mmHg (116 g) was collected. NMR(CDCl3)=0.7-1.6 (m, 17, C8H17), 2.3 (s, 3, CH3), 4.0-4.4 (t, 1, CH).